2-Ethoxy-4-(2-(1-naphthylacetyl)carbohydrazonoyl)phenyl benzoate

• Molecular Formula: C28H24N2O4
• Molecular Weight: 452.5 g/mol
• IUPAC Name: [2-ethoxy-4-[(E)-[(2-naphthalen-1-ylacetyl)hydrazinylidene]methyl]phenyl] benzoate
• InChI: InChI=1S/C28H24N2O4/c1-2-33-26-17-20(15-16-25(26)34-28(32)22-10-4-3-5-11-22)19-29-30-27(31)18-23-13-8-12-21-9-6-7-14-24(21)23/h3-17,19H,2,18H2,1H3,(H,30,31)/b29-19+
• InChI Key: CEISRTFSQAHJNG-VUTHCHCSSA-N
• Isomeric SMILES: CCOC1=C(C=CC(=C1)/C=N/NC(=O)CC2=CC=CC3=CC=CC=C32)OC(=O)C4=CC=CC=C4
• Canonical SMILES: CCOC1=C(C=CC(=C1)C=NNC(=O)CC2=CC=CC3=CC=CC=C32)OC(=O)C4=CC=CC=C4
• CAS No.: 339580-09-5

Description

2-Ethoxy-4-(2-(1-naphthylacetyl)carbohydrazonoyl)phenyl benzoate is a complex organic compound with the molecular formula C28H24N2O4 and a molecular weight of 452.514 g/mol . This compound is known for its unique structural features, which include an ethoxy group, a naphthylacetyl group, and a carbohydrazonoyl group attached to a phenyl benzoate backbone .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Ethoxy-4-(2-(1-naphthylacetyl)carbohydrazonoyl)phenyl benzoate typically involves multiple steps, starting with the preparation of intermediate compounds. One common method involves the reaction of 2-ethoxy-4-nitrophenyl benzoate with 1-naphthylacetic acid hydrazide under specific conditions to form the desired product . The reaction conditions often include the use of solvents such as ethanol or methanol and catalysts to facilitate the reaction .

Industrial Production Methods

the general approach would involve scaling up the laboratory synthesis methods, optimizing reaction conditions, and ensuring purity and yield through techniques such as recrystallization and chromatography .

Chemical Reactions Analysis

Types of Reactions

2-Ethoxy-4-(2-(1-naphthylacetyl)carbohydrazonoyl)phenyl benzoate can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized under specific conditions to form corresponding oxidized products.

Reduction: Reduction reactions can convert the nitro groups to amines or other reduced forms.

Substitution: The compound can participate in substitution reactions, where functional groups are replaced by other groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and various catalysts to facilitate substitution reactions . The reaction conditions typically involve controlled temperatures, specific pH levels, and the use of inert atmospheres to prevent unwanted side reactions .

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxidized derivatives, while reduction can produce amine derivatives .

Scientific Research Applications

2-Ethoxy-4-(2-(1-naphthylacetyl)carbohydrazonoyl)phenyl benzoate has several scientific research applications, including:

Chemistry: Used as a reagent in organic synthesis and as a building block for more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic applications, particularly in drug development.

Industry: Utilized in the development of new materials and as a component in specialized industrial processes.

Comparison with Similar Compounds

Similar Compounds

• 2-Ethoxy-4-(2-(1-naphthyloxy)acetyl)carbohydrazonoyl)phenyl benzoate
• 2-Ethoxy-4-(2-(2-naphthyloxy)propionyl)carbohydrazonoyl)phenyl benzoate
• 2-Methoxy-4-(2-(3-methoxybenzoyl)carbohydrazonoyl)phenyl 4-ethoxybenzoate

Uniqueness

What sets 2-Ethoxy-4-(2-(1-naphthylacetyl)carbohydrazonoyl)phenyl benzoate apart from similar compounds is its specific combination of functional groups, which confer unique chemical and biological properties.